Cas no 109310-93-2 (Benzoic acid,4-[[[(phenylmethyl)amino]thioxomethyl]amino]-)

• Product Name: Benzoic acid,4-[[[(phenylmethyl)amino]thioxomethyl]amino]-
• CAS No: 109310-93-2
• MF: C₁₅H₁₄N₂O₂S
• MW: 286.348862171173
• MDL: MFCD01438357
• CID: 233707
• PubChem ID: 781886
• Update Time: 2025-04-19

Benzoic acid,4-[[[(phenylmethyl)amino]thioxomethyl]amino]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-[[[(phenylmethyl)amino]thioxomethyl]amino]-
• 4-(3-Benzyl-thioureido)-benzoic acid
• 4-(benzylcarbamothioylamino)benzoic acid
• 4-({[benzylamino]thioxomethyl}amino)benzoic acid
• 4-(N'-Benzyl-thioureido)-benzoesaeure
• 4-(N'-benzyl-thioureido)-benzoic acid
• Benzoic acid,4-[[[(phenylmethyl)amino]thioxomethyl]amino]
• CHEMBL1417868
• MLS001212377
• SMR000518157
• AKOS000300263
• 4-(3-Benzyl-thioureido)benzoic acid
• 109310-93-2
• 4-(3-Benzylthioureido)benzoic acid
• 4-{[(benzylamino)carbonothioyl]amino}benzoic acid
• Z56814573
• HMS2815N04
• 4-(3-Benzylthioureido)benzoicacid
• DTXSID50354787

• MDL： MFCD01438357
• Inchi： 1S/C15H14N2O2S/c18-14(19)12-6-8-13(9-7-12)17-15(20)16-10-11-4-2-1-3-5-11/h1-9H,10H2,(H,18,19)(H2,16,17,20)
• InChI Key： UEAKQZPSSALVKW-UHFFFAOYSA-N
• SMILES： S=C(NC1C=CC(C(=O)O)=CC=1)NCC1C=CC=CC=1

Computed Properties

• Exact Mass: 286.07800
• Monoisotopic Mass: 286.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 93.4Ų

Experimental Properties

• PSA: 93.45000
• LogP: 3.33530

Benzoic acid,4-[[[(phenylmethyl)amino]thioxomethyl]amino]- Security Information

• HazardClass：IRRITANT